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Compound of Interest

Compound Name: Oleonitrile

Cat. No.: B091845

CAS Number: 112-91-4

This technical guide provides an in-depth overview of Oleonitrile, a long-chain fatty nitrile with
potential applications in various research and development sectors. This document is intended
for researchers, scientists, and drug development professionals, offering a consolidated
resource on its chemical properties, synthesis, and potential biological relevance.

Chemical and Physical Properties

Oleonitrile, also known as (Z)-9-Octadecenenitrile, is the nitrile derivative of oleic acid. It is a
colorless to pale yellow liquid with a lipophilic character, rendering it insoluble in water but
soluble in organic solvents.[1] Key physicochemical properties are summarized in the table
below.
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Property Value Reference
CAS Number 112-91-4 [LI[21031[41[5]
Molecular Formula Ci1sHssN [L112][31[41[5]
Molecular Weight 263.47 g/mol [5]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 330-335 °C
Melting Point -1°C
Density 0.842 g/cm?
Solubility Insoluble in water; Soluble in 0]

alcohol
Synonyms (2)-9-Octadecenenitrile, Oleic 5]

acid nitrile, Oleyl nitrile

Synthesis of Oleonitrile

A common method for the synthesis of Oleonitrile is through the reaction of oleic acid with

ammonia in the presence of a catalyst. A detailed experimental protocol based on this

approach is described below.

Experimental Protocol: Catalytic Ammoxidation of Oleic

Acid

This protocol outlines a laboratory-scale synthesis of Oleonitrile from oleic acid.

Materials:

e Oleic acid

e Ammonia gas

o Cobalt (II) acetate tetrahydrate (or another suitable cobalt salt)
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e Three-necked round-bottom flask
e Mechanical stirrer

e Thermometer

e Gas inlet tube

» Reflux condenser

e Heating mantle

« Distillation apparatus

Procedure:

» Catalyst Preparation: In a three-necked flask equipped with a mechanical stirrer,
thermometer, and reflux condenser, combine 500 parts of oleic acid and 7.4 parts of cobalt
acetate.

o Heat the mixture to 200°C with stirring. Acetic acid will distill out of the reaction mixture.

» Reaction: Cool the mixture slightly and begin bubbling ammonia gas through the mixture via
a gas inlet tube at a rate of approximately seventeen parts per hour.

 Increase the temperature of the reaction mixture to 260-270°C and maintain this temperature
for 6 hours with continuous stirring and ammonia flow.

» Work-up and Purification: After the reaction is complete, discontinue the ammonia flow and
heating.

e The crude Oleonitrile can be purified by vacuum distillation at 170-190°C and a pressure of
4 mm Hg. The resulting product should be a water-white liquid.

Logical Flow of Oleonitrile Synthesis:
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A diagram illustrating the synthesis of Oleonitrile.

Analytical Methods

The analysis of Oleonitrile can be performed using standard chromatographic techniques.

Experimental Protocol: Gas Chromatography (GC)
Analysis

Instrumentation:
o Gas chromatograph equipped with a flame ionization detector (FID).

o Capillary column suitable for fatty acid analysis (e.g., a nitroterephthalic acid modified
polyethylene glycol (PEG) column).

Sample Preparation:
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e Dissolve a known amount of Oleonitrile in an appropriate solvent (e.g., hexane or
isopropanol) to a concentration suitable for GC analysis.

GC Conditions:

Injector Temperature: 250°C
e Detector Temperature: 300°C

o Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to
250°C at a rate of 10°C/min, and hold for 10 minutes.

e Carrier Gas: Helium at a constant flow rate.
« Injection Volume: 1 pL
Data Analysis:

e The retention time of the Oleonitrile peak is used for identification by comparison with a
standard.

e The peak area is used for quantification against a calibration curve prepared from standards
of known concentrations.

Biological Activity and Potential Sighaling Pathways

Specific biological activities and signaling pathways for Oleonitrile are not extensively
documented in publicly available literature. However, insights can be drawn from related
molecules such as oleic acid and other nitriles.

From Oleic Acid: Oleic acid, the precursor to Oleonitrile, is known to have various biological
effects, including impacts on cell proliferation and signaling pathways. For instance, oleic acid
has been shown to reduce autophagy and induce apoptosis in hepatocellular carcinoma cell
lines, potentially through the modulation of the ERK signaling pathway.[6]

From Nitriles: The nitrile group is present in numerous approved pharmaceutical agents and is
recognized for its role in enhancing binding affinity and improving pharmacokinetic profiles.[7]
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[8][9] In some cases, the nitrile group can act as a covalent inhibitor by reacting with cysteine
or serine residues in enzyme active sites.[7]

Hypothetical Signaling Pathway Involvement: Based on the known activities of its precursor
and the chemical nature of the nitrile group, Oleonitrile could potentially interact with pathways
involved in cell growth, apoptosis, and inflammation. A hypothetical pathway is depicted below,
illustrating a potential mechanism where Oleonitrile could modulate a kinase cascade, leading
to a cellular response. This is a speculative model and requires experimental validation.
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Hypothetical signaling pathway for Oleonitrile.
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Conclusion

Oleonitrile is a readily synthesizable long-chain fatty nitrile with well-defined chemical and
physical properties. While its specific biological functions are an area for further investigation,
its structural relationship to oleic acid and the known pharmacological importance of the nitrile
moiety suggest it as a compound of interest for further research, particularly in the fields of drug
discovery and material science. The experimental protocols and data presented in this guide
provide a foundation for researchers to explore the potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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